Cas no 297175-66-7 (Amoxicilloic Acid Dimer (Mixture of Diastereomers))

• Product Name: Amoxicilloic Acid Dimer (Mixture of Diastereomers)
• CAS No: 297175-66-7
• MF: C₃₁H₄₀N₆O₉S₂
• MW: 704.814105033875
• CID: 4729181
• Update Time: 2025-05-24

Amoxicilloic Acid Dimer (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Amoxicillin thiazolic acid and amoxicillin thiazolic acid dimer 1,2,3,4 mixture
• Amoxicilloic Acid Dimer (Mixture of Diastereomers)
• Amoxicillin Impurity 8
• Amoxicillin Impurity 3
• Amoxicillin Impurity 20
• Amoxicillin impurity 21/Amoxicilloic Acid Dimer (Mixture of Diastereomers)
• Amoxicilloic amoxilloic acid dimers 1, 2, 3, and 4
• Glycinamide, (2R)-2-(4-hydroxyphenyl)glycyl-(2R)-2-[(2S,4S)-4-carboxy-5,5-dimethyl-2-thiazolidinyl]glycyl-N-[[(2S,4S)-4-carboxy-5,5-dimethyl-2-thiazolidinyl]methyl]-2-(4-hydroxyphenyl)-, (2R)- (9CI)
• the Mixture of Dimers 1,2,3 ,4 of Amoxicillin

• Inchi： 1S/C31H40N6O9S2/c1-30(2)22(28(43)44)34-18(47-30)13-37(21(24(33)40)15-7-11-17(39)12-8-15)27(42)20(26-36-23(29(45)46)31(3,4)48-26)35-25(41)19(32)14-5-9-16(38)10-6-14/h5-12,18-23,26,34,36,38-39H,13,32H2,1-4H3,(H2,33,40)(H,35,41)(H,43,44)(H,45,46)/t18-,19?,20?,21+,22-,23-,26-/m0/s1
• InChI Key： RGAGJTPTUXNKFG-YKARGWPLSA-N
• SMILES： C(N)(=O)[C@@H](C1=CC=C(O)C=C1)N(C(=O)C([C@H]1N[C@@H](C(O)=O)C(C)(C)S1)NC(=O)C(C1=CC=C(O)C=C1)N)C[C@H]1N[C@@H](C(O)=O)C(C)(C)S1

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 1131.4±65.0 °C(Predicted)
• Solubility: 甲醇（微溶）、水（微溶）
• pka: 1.93±0.60(Predicted)

Amoxicilloic Acid Dimer (Mixture of Diastereomers) Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Amoxicilloic Acid Dimer (Mixture of Diastereomers)

Amoxicilloic Acid Dimer (Mixture of Diastereomers): A Comprehensive Overview

Amoxicilloic Acid Dimer (Mixture of Diastereomers), with the CAS number 297175-66-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a dimeric form of amoxicilloic acid, which itself is a derivative of the well-known antibiotic amoxicillin. The dimer structure arises from the condensation of two molecules of amoxicilloic acid, resulting in a complex mixture of diastereomers. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties.

The synthesis of amoxicilloic acid dimer involves a series of intricate chemical reactions, including oxidation, condensation, and possibly stereochemical control to achieve the desired mixture of diastereomers. Recent studies have explored novel synthetic pathways to enhance the yield and purity of this compound, leveraging advancements in catalytic chemistry and green synthesis methodologies. These innovations are particularly relevant in the context of increasing demand for sustainable chemical processes in pharmaceutical manufacturing.

One of the most compelling aspects of amoxicilloic acid dimer is its potential bioactivity. Researchers have investigated its antimicrobial properties, particularly against gram-positive and gram-negative bacteria. Preliminary findings suggest that the dimer form may exhibit enhanced stability and efficacy compared to its monomeric counterpart. This could be attributed to the increased molecular weight and altered pharmacokinetic profiles, which may improve drug delivery and bioavailability.

Moreover, amoxicilloic acid dimer has shown promise in vitro as a potential inhibitor of bacterial enzymes such as beta-lactamases, which are commonly responsible for antibiotic resistance. By targeting these enzymes, the compound could potentially restore the effectiveness of existing beta-lactam antibiotics against resistant bacterial strains. This line of research aligns with global efforts to combat antimicrobial resistance, a critical challenge in modern medicine.

Recent advancements in computational chemistry have also enabled detailed molecular modeling studies of amoxicilloic acid dimer. These studies provide insights into its three-dimensional structure, binding affinities, and interactions with target proteins. Such computational approaches are invaluable for predicting the compound's behavior in biological systems and guiding further experimental investigations.

In terms of applications, amoxicilloic acid dimer holds potential as a lead compound for drug development. Its structural versatility allows for further modification to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, its ability to form diastereomers opens avenues for exploring stereochemical effects on bioactivity, which is crucial for developing enantiomerically pure pharmaceuticals.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of amoxicilloic acid dimer into a clinically viable therapeutic agent. Ongoing clinical trials are evaluating its safety profile and efficacy in treating infections caused by multidrug-resistant bacteria. Positive results from these trials could pave the way for regulatory approval and widespread use in clinical settings.

In conclusion, amoxicilloic acid dimer (mixture of diastereomers) represents a promising advancement in antibiotic research. Its unique chemical properties, combined with cutting-edge synthetic and computational techniques, position it as a valuable asset in the fight against antibiotic resistance. As research continues to unfold, this compound has the potential to make a significant impact on global health by providing novel solutions to one of the most pressing challenges in modern medicine.